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Introduction
Barium-140 (Ba-140) is a significant fission product of uranium and plutonium, notable for its

relatively high fission yield and its decay to the short-lived, gamma-emitting daughter isotope,

Lanthanum-140 (La-140). This parent-daughter relationship makes the Ba-140/La-140 system

a valuable tool in various scientific and technical fields, including the calibration of gamma-ray

detectors, studies of fission processes, and as a radioisotope tracer in environmental and

biological research. While not a primary therapeutic radionuclide itself, its production and

purification are of interest to researchers in nuclear medicine and radiopharmaceutical

development for understanding fission-product behavior and for potential use in generator

systems. This guide provides a comprehensive overview of the production of Ba-140 from

uranium fission, detailing the nuclear physics, experimental procedures for its separation and

purification, and its key characteristics.

Quantitative Data Summary
The production and decay characteristics of Barium-140 are summarized in the tables below.

Table 1: Nuclear Properties and Fission Yield of Barium-
140
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Parameter Value Reference

Half-life 12.752 days [1]

Beta Decay Energy (Q-value) 1.050 MeV [1]

Decay Mode β- [2]

Primary Gamma Ray Energies
162.66 keV, 304.97 keV,

537.26 keV
[3][4][5]

Fission Yield from U-235

(Thermal Neutrons)
(6.32 ± 0.24)%

Fission Yield from U-235 (Fast

Neutrons)
6.10% (± 0.15%) [6]

Fission Yield from U-238 (Fast

Neutrons)
6.34% (± 0.41%) [6]

Table 2: Decay Properties of the Ba-140/La-140 System

Isotope Half-life Decay Mode
Primary
Gamma Ray
Energies (keV)

Daughter
Isotope

Barium-140

(¹⁴⁰Ba)
12.752 days β- 537.3

Lanthanum-140

(¹⁴⁰La)

Lanthanum-140

(¹⁴⁰La)
40.31 hours β-

328.8, 487.0,

815.8, 1596.5

Cerium-140

(¹⁴⁰Ce) (Stable)

Experimental Protocols: Production and Separation
of Barium-140
The production of Barium-140 from uranium fission involves the irradiation of a uranium target

in a nuclear reactor, followed by radiochemical separation to isolate the Ba-140 from the

unreacted uranium and other fission products.

Target Irradiation
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A target of uranium, typically in the form of uranium oxide (UO₂) or a uranium-aluminum alloy, is

encapsulated and irradiated in a nuclear reactor. The neutron flux and irradiation time are key

parameters that determine the final activity of the produced Ba-140. For thermal neutron

fission, Uranium-235 is the primary fissile isotope.

Dissolution of the Irradiated Target
After a suitable cooling period to allow for the decay of short-lived isotopes, the irradiated

uranium target is dissolved. This is typically achieved using a strong acid, such as nitric acid.

The dissolution process must be carried out in a shielded hot cell due to the high radioactivity

of the fission product mixture.

Radiochemical Separation of Barium-140
The separation of Barium-140 from the dissolved target solution is a multi-step process that

often involves a combination of precipitation and ion-exchange chromatography.

A common initial step is the precipitation of barium as barium chloride (BaCl₂) from a cold,

concentrated hydrochloric acid solution. This method takes advantage of the low solubility of

BaCl₂ under these conditions, while many other fission products and uranium remain in

solution.

Experimental Steps:

To the dissolved uranium solution, add a stable barium carrier (e.g., a known amount of non-

radioactive barium nitrate solution).

Cool the solution in an ice bath.

Slowly add concentrated hydrochloric acid while stirring to precipitate barium chloride.

Centrifuge the solution and decant the supernatant containing the bulk of the other fission

products.

The BaCl₂ precipitate can be redissolved in water and reprecipitated to improve purity.

An alternative precipitation method involves the use of barium sulfate (BaSO₄), which is highly

insoluble. However, this method can lead to the co-precipitation of other elements like
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strontium and lead.

For higher purity, particularly for applications in research and drug development, ion-exchange

chromatography is employed. This method separates ions based on their affinity for a solid

resin.

Experimental Steps:

Dissolve the partially purified barium salt in a suitable aqueous solution.

Load the solution onto a cation-exchange resin column.

Selectively elute different elements by passing specific chemical solutions (eluents) through

the column. Barium and other divalent cations like strontium will be retained on the resin,

while many other fission products can be washed away.

A specific eluent, such as a solution of ammonium lactate or alpha-hydroxyisobutyrate, can

then be used to selectively elute the barium.

Quality Control
The final purified Barium-140 solution is analyzed to determine its radionuclidic purity,

radiochemical purity, and activity. Gamma-ray spectroscopy is a key analytical technique used

for this purpose. A high-purity germanium (HPGe) detector is used to identify and quantify the

gamma-emitting radionuclides present in the sample. The characteristic gamma-ray peaks of

Ba-140 (e.g., 537.3 keV) and its daughter La-140 (e.g., 1596.5 keV) are used for identification

and activity calculation.

Visualizations
Barium-140 Decay Chain
The following diagram illustrates the decay pathway of Barium-140 to stable Cerium-140.

Uranium-235
(Target) Fission+ neutron Barium-140
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Caption: Decay pathway of Barium-140 produced from Uranium-235 fission.

Experimental Workflow for Ba-140 Production and
Separation
This diagram outlines the key steps in the production and purification of Barium-140 from an

irradiated uranium target.
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Caption: Workflow for the production and separation of Barium-140.
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Applications in Research and Drug Development
While Barium-140 is not typically used directly in therapeutic radiopharmaceuticals due to the

high-energy gamma emissions of its daughter, La-140, it serves several important roles in

related research fields:

Tracer Studies: As an alkaline earth metal, barium's biological behavior can be used as an

analog for other elements in this group, such as calcium and radium. Fission-produced Ba-

140 can be used in preclinical studies to investigate the biodistribution and pharmacokinetics

of these elements.

Generator Development: The Ba-140/La-140 system is a classic example of a radionuclide

generator. Research into the separation and elution characteristics of this generator can

provide valuable insights for the development of other generator systems used in nuclear

medicine.

Nuclear Forensics and Environmental Monitoring: The presence and isotopic ratio of Ba-140

and La-140 can be used to date and characterize nuclear events. This has applications in

environmental monitoring and nuclear forensics.

Detector Calibration: The well-defined and prominent gamma-ray energies emitted by the

Ba-140/La-140 pair in equilibrium are useful for the energy and efficiency calibration of

gamma-ray spectrometers, which are essential instruments in radiopharmaceutical research

and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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